Cas no 1248028-36-5 (4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine)

• Product Name: 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine
• CAS No: 1248028-36-5
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• MDL: MFCD16087183
• CID: 5206808
• PubChem ID: 61712026
• Update Time: 2025-06-10

4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(5-methylfuran-2-yl)pentan-1-amine
• 2-Furanmethanamine, 5-methyl-α-(3-methylbutyl)-
• 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine

• MDL： MFCD16087183
• Inchi： 1S/C11H19NO/c1-8(2)4-6-10(12)11-7-5-9(3)13-11/h5,7-8,10H,4,6,12H2,1-3H3
• InChI Key： KNAQSNVZLDYZOX-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(CCC(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine

Research Brief on 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine (CAS: 1248028-36-5): Recent Advances and Applications

The compound 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine (CAS: 1248028-36-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-amine hybrid structure, has shown promising potential in various therapeutic applications, including central nervous system (CNS) modulation and antimicrobial activity. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine, highlighting its improved yield and purity through a novel catalytic process. The research team employed a combination of palladium-catalyzed cross-coupling and reductive amination, achieving a scalable synthesis route with minimal byproducts. This advancement is critical for future large-scale production and preclinical testing.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine exhibits selective binding to serotonin receptors, particularly the 5-HT_2A subtype. This finding, reported in a 2024 Neuropharmacology paper, suggests potential applications in treating neuropsychiatric disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic prospects.

Another notable development is the investigation of this compound's antimicrobial properties. A recent study in ACS Infectious Diseases identified 4-Methyl-1-(5-methylfuran-2-yl)pentan-1-amine as a potent inhibitor of bacterial biofilm formation, particularly against Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism involves disruption of quorum-sensing pathways, offering a novel approach to combating antibiotic-resistant infections.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. The compound's versatility and unique pharmacophore position it as a valuable candidate for further drug development efforts in both CNS and infectious disease therapeutics.